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Compound of Interest |

Compound Name: 2,2,4,5-Tetramethyloctane
CAS No.: 62183-80-6
Cat. No.: B14562929
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available health and safety data
for various isomers of tetramethyloctane. The information is compiled from Safety Data Sheets
(SDS) and publicly available chemical databases. It is intended to inform researchers,
scientists, and drug development professionals on the potential hazards, handling precautions,
and toxicological testing standards relevant to these compounds.

Physicochemical and Hazard Information

While specific quantitative toxicity data such as LD50 (median lethal dose) and LC50 (median
lethal concentration) are not readily available in the public domain for most tetramethyloctane
isomers, hazard classifications based on the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) provide a qualitative assessment of their potential health risks.
The following tables summarize the available information for several tetramethyloctane
isomers.
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Table 1: Physical and Chemical Properties of Selected

Tetramethyloctane Isomers

Molecular Weight (

Isomer CAS Number Molecular Formula
g/mol )

2,2,4,4-

62183-79-3 C12H26 170.33
Tetramethyloctane
3,3,6,6-

62199-46-6 C12H26 170.33
Tetramethyloctane
2,3,6,7-

52670-34-5 C12H26 170.33
Tetramethyloctane
2,5,6,6-

62199-40-0 C12H26 170.33
Tetramethyloctane
2,3,4,5-

53428857-8 C12H26 170.33
Tetramethyloctane
2,2,3,4-

62183-75-9 C12H26 170.33
Tetramethyloctane
2,3,5,7-

62199-32-0 C12H26 170.33
Tetramethyloctane
2,3,3,6-

62199-24-0 C12H26 170.33
Tetramethyloctane

Table 2: GHS Hazard Information for Tetramethyloctane
Compounds
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Compound/Mixture
Containing
Tetramethyloctane
Isomers

GHS Hazard Statements

GHS Precautionary
Statements

Mixture containing Ethanone,
1-(1,2,3,4,5,6,7,8-Octahydro-
2,3,8,8-Tetramethyl-2-
Naphthalenyl)-

H315: Causes skin
irritation.H317: May cause an
allergic skin reaction.H410:
Very toxic to aquatic life with

long lasting effects.[1]

P264: Wash hands thoroughly
after handling.P273: Avoid
release to the
environment.P302+P352: IF
ON SKIN: Wash with plenty of
soap and water.P333+P313: If
skin irritation or rash occurs:

Get medical

advice/attention.P391: Collect
spillage.[1]

Note: The GHS information is based on a mixture containing a tetramethyl
acetyloctahydronaphthalene, a structurally related compound, as specific GHS data for many
individual tetramethyloctane isomers are not available.

Experimental Protocols for Toxicological
Assessment

Detailed experimental protocols for specific studies on tetramethyloctane compounds are not
publicly available. However, standardized methodologies for assessing chemical safety are
provided by the Organisation for Economic Co-operation and Development (OECD) Guidelines
for the Testing of Chemicals. These guidelines are internationally recognized and provide a
framework for evaluating the toxicological profile of substances like tetramethyloctane. The
following are summaries of relevant OECD guidelines for the health endpoints identified in the
available safety data.

Acute Oral Toxicity - OECD Guideline 420 (Fixed Dose
Procedure)

This method is designed to assess the acute oral toxicity of a substance without determining a
precise LD50 value, thereby reducing the number of animals used.[2][3][4][5]
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Principle: The test substance is administered orally to a group of animals (typically rats,
usually females) at one of the defined dose levels (5, 50, 300, 2000, or 5000 mg/kg).[2][3][5]
The study proceeds in a stepwise manner, with the outcome of dosing at one level
determining the next step.[2][3][5] The endpoint is the observation of clear signs of toxicity at
a particular dose level, rather than mortality.[5]

Procedure: A sighting study is performed to determine the appropriate starting dose.[3][5] In
the main study, animals are dosed sequentially.[3][5] The animals are observed for signs of
toxicity and mortality for at least 14 days.[3][5]

Evaluation: The results allow for the classification of the substance into one of the GHS
categories for acute oral toxicity.[2]

Acute Dermal Toxicity - OECD Guideline 402

This guideline outlines a procedure for assessing the acute toxicity of a substance applied to
the skin.[6][7][8]

Principle: The test substance is applied in a single dose to the shaved skin of experimental
animals (e.g., rats, rabbits).[6][9] The study aims to identify the dose that causes mortality in
50% of the test animals (LD50).[6]

Procedure: The substance is applied uniformly over an area of approximately 10% of the
total body surface.[9][10] The application site is covered with a porous gauze dressing for a
24-hour exposure period.[6][8][9][10] Animals are observed for signs of toxicity and mortality
for 14 days.[6][8]

Evaluation: The LD50 is calculated, and the substance is classified according to GHS criteria
for acute dermal toxicity.[6]

Acute Inhalation Toxicity - OECD Guideline 403

This guideline describes the methodology for evaluating the acute toxicity of a substance upon
inhalation.[11][12][13][14]

 Principle: Animals (typically rats) are exposed to the test substance, which can be a gas,
vapor, or aerosol, for a defined period (usually 4 hours).[11][13][14] The study is designed to
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determine the median lethal concentration (LC50).[11][13]

e Procedure: The test can be conducted using a traditional LC50 protocol with multiple
concentration groups or a "concentration x time" protocol.[11][14] Animals are observed for
at least 14 days for signs of toxicity and mortality.[11][14]

o Evaluation: The LC50 is determined, which allows for the classification of the substance
according to the GHS for acute inhalation toxicity.[11][14]

Acute Dermal Irritation/Corrosion - OECD Guideline 404

This guideline provides a method for assessing the potential of a substance to cause skin
irritation or corrosion.[15][16][17][18][19]

e Principle: A single dose of the test substance is applied to the skin of an experimental animal
(usually an albino rabbit).[15][17] The degree of irritation or corrosion is evaluated at
specified intervals.[17]

e Procedure: The substance is applied to a small area of skin (approximately 6 cm?) and
covered with a patch for a 4-hour exposure period.[15][18][19] The skin is then observed for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.[17]
[19] The observation period can extend up to 14 days to assess the reversibility of the
effects.[15][18]

» Evaluation: The severity and reversibility of the skin reactions are scored to determine if the
substance is an irritant or corrosive.[15]

Acute Eye Irritation/Corrosion - OECD Guideline 405

This guideline details the procedure for evaluating the potential of a substance to cause eye
irritation or corrosion.[20][21][22][23][24]

e Principle: A single dose of the test substance is applied to one eye of an experimental animal
(typically an albino rabbit), with the other eye serving as a control.[21][22][23][24]

e Procedure: The substance is instilled into the conjunctival sac.[22][24] The eyes are
examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours after
application.[21][24] The observation period can be extended up to 21 days to assess
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reversibility.[23] The use of topical anesthetics and systemic analgesics is recommended to
minimize animal distress.[21]

» Evaluation: The severity and reversibility of ocular lesions are scored to classify the
substance's eye irritation or corrosion potential.[21]

Bacterial Reverse Mutation Test (Ames Test) - OECD
Guideline 471

This in vitro test is widely used to assess the mutagenic potential of a chemical.[25][26][27][28]

e Principle: The test uses amino-acid requiring strains of Salmonella typhimurium and
Escherichia coli to detect point mutations.[25][26][27] It identifies mutations that revert the
existing mutations in the bacteria, restoring their ability to synthesize an essential amino
acid.[25][27]

e Procedure: Bacterial cultures are exposed to the test substance at various concentrations,
with and without an exogenous metabolic activation system (S9 mix).[26][27] The number of
revertant colonies is counted after a 2-3 day incubation period.[27]

o Evaluation: A substance is considered mutagenic if it causes a concentration-related
increase in the number of revertant colonies compared to the solvent control.[26]

Signaling Pathways and Toxicological Mechanisms

Currently, there is a lack of specific information in the scientific literature regarding the signaling
pathways that are directly affected by tetramethyloctane compounds. General toxicological
principles for branched-chain alkanes suggest that their effects are likely related to their
physical properties, such as their ability to disrupt cell membranes due to their lipophilic nature.
However, specific molecular targets and signaling cascades have not been elucidated for this
class of compounds. Further research is required to understand the molecular mechanisms
underlying the toxicity of tetramethyloctane isomers.

Visualizations
Generic Experimental Workflow for Toxicological
Assessment
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The following diagram illustrates a generic workflow for the toxicological assessment of a
chemical substance, incorporating the OECD guidelines described above.
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Caption: A generic workflow for toxicological assessment of chemical substances.
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Conclusion

The available health and safety data for tetramethyloctane compounds are limited, primarily
consisting of qualitative hazard classifications. While these indicate potential for skin irritation
and environmental toxicity, a significant data gap exists regarding quantitative toxicity and
specific mechanisms of action. The standardized OECD test guidelines provide robust
methodologies for generating the necessary toxicological data to perform a comprehensive risk
assessment. For researchers and professionals in drug development, it is crucial to handle
these compounds with appropriate caution, assuming them to be irritants and potentially
harmful until more definitive data becomes available. Any new research involving these
compounds should consider incorporating toxicological assessments following the OECD
guidelines to contribute to a better understanding of their safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [In-Depth Technical Guide on the Health and Safety of
Tetramethyloctane Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14562929/docs#in-depth-technical-guide-on-the-
health-and-safety-of-tetramethyloctane-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.nib.si/eng/index.php/aktualno/novice/506-bacterial-reverse-mutation-assay-or-ames-assay-oecd-471
https://cptclabs.com/ames-mutagenicity-testing-oecd-471/
https://www.oecd.org/en/publications/test-no-471-bacterial-reverse-mutation-test_9789264071247-en.html
https://www.biosafe.fi/laboratory-services/genetic-toxicity-bacterial-reverse-mutation-test-oecd-471
https://www.benchchem.com/product/b14562929/docs#in-depth-technical-guide-on-the-health-and-safety-of-tetramethyloctane-compounds
https://www.benchchem.com/product/b14562929/docs#in-depth-technical-guide-on-the-health-and-safety-of-tetramethyloctane-compounds
https://www.benchchem.com/product/b14562929/docs#in-depth-technical-guide-on-the-health-and-safety-of-tetramethyloctane-compounds
https://www.benchchem.com/product/b14562929/docs#in-depth-technical-guide-on-the-health-and-safety-of-tetramethyloctane-compounds
https://www.benchchem.com/product/b14562929?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14562929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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